Cas no 14128-37-1 (Carbamothioic acid,methyl-, O-(2-methylpropyl) ester (9CI))

• Product Name: Carbamothioic acid,methyl-, O-(2-methylpropyl) ester (9CI)
• CAS No: 14128-37-1
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 140244
• PubChem ID: 3036636
• Update Time: 2025-04-19

Carbamothioic acid,methyl-, O-(2-methylpropyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,methyl-, O-(2-methylpropyl) ester (9CI)
• O-(2-methylpropyl) N-methylcarbamothioate
• O-isobutyl-N-methylthionocarbamate
• BRN 2038554
• Carbamic acid, methylthio-, O-isobutyl ester (8CI)
• Carbamothioic acid, methyl-, O-(2-methylpropyl) ester
• O-(2-Methylpropyl) methylcarbamothioate
• O-(2-methylpropyl) methylthiocarbamate
• O-Isobutyl methylthiocarbamate
• 14128-37-1
• SCHEMBL6542865
• DTXSID00161620
• AKOS006352939
• Methylcarbamothioic acid, O-isobutyl ester
• Carbamic acid, methylthio-, O-isobutyl ester
• PVOYFKUVGNEGHT-UHFFFAOYSA-N
• Methyl-O-(2-methylpropyl) ester of carbamothioic acid

• Inchi： 1S/C6H13NOS/c1-5(2)4-8-6(9)7-3/h5H,4H2,1-3H3,(H,7,9)
• InChI Key： PVOYFKUVGNEGHT-UHFFFAOYSA-N
• SMILES： S=C(NC)OCC(C)C

Computed Properties

• Exact Mass: 147.07189
• Monoisotopic Mass: 147.071785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 1.9

Experimental Properties

• Density: 0.994
• Boiling Point: 165.3°Cat760mmHg
• Flash Point: 53.8°C
• Refractive Index: 1.484
• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters